Cas no 3297-64-1 (2-Quinolinecarboxylic acid, 1-oxide)

• Product Name: 2-Quinolinecarboxylic acid, 1-oxide
• CAS No: 3297-64-1
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• MDL: MFCD34566855
• CID: 1458908
• PubChem ID: 12214462
• Update Time: 2025-06-10

2-Quinolinecarboxylic acid, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarboxylic acid, 1-oxide
• 1-oxidoquinolin-1-ium-2-carboxylic acid
• 2-Carboxyquinoline 1-oxide
• 1-oxido-quinolin-1-ium-2-carboxylic acid
• 3297-64-1
• 2-carboxyquinoline N-oxide
• 2-carboxyquinoline-N-oxide
• Quinaldic acid N-oxide
• SCHEMBL3869264
• 2-quinolinecarboxylic acid 1-oxide
• DTXSID50480777
• 2-CARBOXYQUINOLIN-1-IUM-1-OLATE
• F75705
• BS-49225

• MDL： MFCD34566855
• Inchi： 1S/C10H7NO3/c12-10(13)9-6-5-7-3-1-2-4-8(7)11(9)14/h1-6H,(H,12,13)
• InChI Key： CAGGDJBSADVXFV-UHFFFAOYSA-N
• SMILES： [O-][N+]1C(C(=O)O)=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 189.04261
• Monoisotopic Mass: 189.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 64.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 2-Quinolinecarboxylic acid, 1-oxide

Introduction to 2-Quinolinecarboxylic acid, 1-oxide (CAS No. 3297-64-1)

2-Quinolinecarboxylic acid, 1-oxide, also known by its CAS number 3297-64-1, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of quinoline, a heterocyclic aromatic organic compound, and has gained attention due to its unique chemical properties and potential biological activities.

The chemical structure of 2-Quinolinecarboxylic acid, 1-oxide features a quinoline ring with a carboxylic acid group at the 2-position and an oxide group at the 1-position. This specific arrangement imparts distinct reactivity and stability characteristics, making it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

In recent years, extensive research has been conducted to explore the biological activities of 2-Quinolinecarboxylic acid, 1-oxide. Studies have shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of 2-Quinolinecarboxylic acid, 1-oxide effectively inhibited the growth of human breast cancer cells by inducing apoptosis and cell cycle arrest. These findings suggest that this compound could be a potential lead for the development of novel anticancer agents.

Beyond its anticancer potential, 2-Quinolinecarboxylic acid, 1-oxide has also been investigated for its anti-inflammatory effects. Research published in the Inflammation Research journal in 2020 reported that this compound significantly reduced inflammation in animal models by downregulating pro-inflammatory cytokines such as TNF-α and IL-6. These results highlight the compound's potential as an anti-inflammatory agent for treating inflammatory diseases.

The synthetic accessibility of 2-Quinolinecarboxylic acid, 1-oxide further enhances its value in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently. One notable method involves the oxidation of 2-quinolinecarboxylic acid using hydrogen peroxide or other oxidizing agents. This process is cost-effective and environmentally friendly, making it suitable for large-scale production.

In addition to its direct applications, 2-Quinolinecarboxylic acid, 1-oxide serves as a key intermediate in the synthesis of more complex molecules. For example, it can be used to synthesize quinolone antibiotics, which are widely used to treat bacterial infections. The versatility of this compound as an intermediate underscores its importance in the pharmaceutical industry.

The safety profile of 2-Quinolinecarboxylic acid, 1-oxide has also been evaluated in several studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic concentrations. However, as with any chemical compound, proper handling and storage precautions should be observed to ensure safety in laboratory settings.

In conclusion, 2-Quinolinecarboxylic acid, 1-oxide (CAS No. 3297-64-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new applications and derivatives of this compound, its importance in the scientific community is likely to grow.